84-87-7

1-Naphthol-4-sulfonic acid

In Stock

• CAS RN:
• 84-87-7

• Formula:
• C10H8O4S

• InChI:
• InChI=1S/C10H8O4S/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9/h1-6,11H,(H,12,13,14)

• InChIKey:
• HGWQOFDAUWCQDA-UHFFFAOYSA-N

• 1-Naphthol-4-sulfonic acid, also known as 1-Naphthol-4-sulfonic acid, is a useful research compound. Its molecular formula is C10H8O4S and its molecular weight is 224.23 g/mol. The purity is usually 95%.

6-O-|A-D-Mannopyranosyl-D-mannose

Usually In Stock

• CAS RN:
• 71184-87-7

• Formula:
• C12H22O11

• InChI:
• InChI=1S/C12H22O11/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4/h3-20H,1-2H2/t3?,4?,5-,6-,7+,8+,9?,10?,11?,12-/m1/s1

• InChIKey:
• DLRVVLDZNNYCBX-YRBLGENJSA-N

• 6-O-|A-D-Mannopyranosyl-D-mannose, also known as 6-O-|A-D-Mannopyranosyl-D-mannose, is a useful research compound. Its molecular formula is C12H22O11 and its molecular weight is 342.297. The purity is usually 95%.

1-(2,4-dimethylphenyl)-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 393784-87-7

• Formula:
• C19H17N5

• InChI:
• InChI=1S/C19H17N5/c1-13-8-9-17(14(2)10-13)24-19-16(11-22-24)18(20-12-21-19)23-15-6-4-3-5-7-15/h3-12H,1-2H3,(H,20,21,23)

• InChIKey:
• NSGXVUYONRSOBY-UHFFFAOYSA-N

• 1-(2,4-dimethylphenyl)-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C19H17N5 and its molecular weight is 315.38. The purity is usually 95%.

(E)-2-((4-methylbenzyl)amino)-3-(((4-methylbenzyl)imino)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one

In Stock

• CAS RN:
• 518984-87-7

• Formula:
• C25H24N4O

• InChI:
• InChI=1S/C25H24N4O/c1-18-6-10-20(11-7-18)15-26-17-22-24(27-16-21-12-8-19(2)9-13-21)28-23-5-3-4-14-29(23)25(22)30/h3-14,17,27H,15-16H2,1-2H3

• InChIKey:
• HGDMQOPCTWSSBR-YZSQISJMSA-N

• (E)-2-((4-methylbenzyl)amino)-3-(((4-methylbenzyl)imino)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C25H24N4O and its molecular weight is 396.494. The purity is usually 95%.

2-(4-Fluorophenyl)-4'-iodoacetophenone

In Stock

• CAS RN:
• 898784-87-7

• Formula:
• C14H10FIO

• InChI:
• InChI=1S/C14H10FIO/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-8H,9H2

• InChIKey:
• BKZJHBUBHFTXEL-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)-4'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10FIO and its molecular weight is 340.13 g/mol. The purity is usually 95%.

3-(Fluoromethyl)pyridine

In Stock

• CAS RN:
• 864684-87-7

• Formula:
• C6H6FN

• InChI:
• InChI=1S/C6H6FN/c7-4-6-2-1-3-8-5-6/h1-3,5H,4H2

• InChIKey:
• WMCGGHPSLQFUDV-UHFFFAOYSA-N

• 3-(Fluoromethyl)pyridine is a useful research compound. Its molecular formula is C6H6FN and its molecular weight is 111.12 g/mol. The purity is usually 95%.

(R)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride

Usually In Stock

• CAS RN:
• 1289584-87-7

• Formula:
• C11H14Cl3NO

• InChI:
• InChI=1S/C11H13Cl2NO.ClH/c12-9-1-2-11(13)8(5-9)7-15-10-3-4-14-6-10;/h1-2,5,10,14H,3-4,6-7H2;1H/t10-;/m1./s1

• InChIKey:
• KGVMUXMBAMLHRK-HNCPQSOCSA-N

• (R)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C11H14Cl3NO and its molecular weight is 282.6 g/mol. The purity is usually 95%.

1-(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)ethanone

Usually In Stock

• CAS RN:
• 1048384-87-7

• Formula:
• C8H5BrF3NO

• InChI:
• InChI=1S/C8H5BrF3NO/c1-4(14)7-6(9)2-5(3-13-7)8(10,11)12/h2-3H,1H3

• InChIKey:
• OJRLRMIXUHYYMO-UHFFFAOYSA-N

• 1-(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)ethanone is a useful research compound. Its molecular formula is C8H5BrF3NO and its molecular weight is 268.03 g/mol. The purity is usually 95%.

N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)furan-3-carboxamide

In Stock

• CAS RN:
• 1797284-87-7

• Formula:
• C12H11N3O3S

• InChI:
• InChI=1S/C12H11N3O3S/c16-10(7-3-5-18-6-7)15-12-14-8-2-1-4-13-11(17)9(8)19-12/h3,5-6H,1-2,4H2,(H,13,17)(H,14,15,16)

• InChIKey:
• DMJCDLPKNHJDIP-UHFFFAOYSA-N

• N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C12H11N3O3S and its molecular weight is 277.3. The purity is usually 95%.

Tert-butyl N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]carbamate

Usually In Stock

• CAS RN:
• 2379984-87-7

• Formula:
• C15H22N6O2

• InChI:
• InChI=1S/C15H22N6O2/c1-10-16-17-12-6-7-13(18-21(10)12)20-8-11(9-20)19(5)14(22)23-15(2,3)4/h6-7,11H,8-9H2,1-5H3

• InChIKey:
• JZUQJLWERLSGQE-UHFFFAOYSA-N

• Tert-butyl N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]carbamate is a useful research compound. Its molecular formula is C15H22N6O2 and its molecular weight is 318.381. The purity is usually 95%.